Cas no 1256803-88-9 (Methyl 4-bromo-2-methoxynicotinate)

Methyl 4-bromo-2-methoxynicotinate is a brominated and methoxylated nicotinate ester, primarily utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its high reactivity as a building block for further functionalization, particularly in the preparation of substituted pyridine derivatives. The presence of both bromo and methoxy groups at the 4- and 2-positions, respectively, enhances its utility in cross-coupling reactions, such as Suzuki or Stille couplings, enabling efficient derivatization. The ester moiety further facilitates downstream modifications. This compound is valued for its stability, well-defined reactivity, and applicability in the synthesis of bioactive molecules and agrochemicals.

Methyl 4-bromo-2-methoxynicotinate structure

1256803-88-9 structure

Product Name:Methyl 4-bromo-2-methoxynicotinate

CAS No:1256803-88-9

MF:C₈H₈BrNO₃

MW:246.05802154541

CID:4901277

Update Time:2025-05-25

Methyl 4-bromo-2-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-bromo-2-methoxynicotinate
- Inchi： 1S/C8H8BrNO3/c1-12-7-6(8(11)13-2)5(9)3-4-10-7/h3-4H,1-2H3
- InChI Key： XXLMUFBQNILYGB-UHFFFAOYSA-N
- SMILES： BrC1C=CN=C(C=1C(=O)OC)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 188
XLogP3: 1.7
Topological Polar Surface Area: 48.4

Methyl 4-bromo-2-methoxynicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM490931-1g	Methyl 4-bromo-2-methoxynicotinate	1256803-88-9	97%	1g	$533	2022-06-13
Alichem	A029012357-250mg	Methyl 4-bromo-2-methoxynicotinate	1256803-88-9	95%	250mg	$1009.40	2023-09-03
Alichem	A029012357-1g	Methyl 4-bromo-2-methoxynicotinate	1256803-88-9	95%	1g	$2779.20	2023-09-03

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Additional information on Methyl 4-bromo-2-methoxynicotinate

Methyl 4-bromo-2-methoxynicotinate: A Comprehensive Overview

The compound Methyl 4-bromo-2-methoxynicotinate, with the CAS number 1256803-88-9, is a notable chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of nicotinic acid, a key component in the synthesis of various bioactive molecules. Recent advancements in synthetic methodologies and its application in drug discovery have positioned it as a promising candidate for further exploration.

The structural elucidation of Methyl 4-bromo-2-methoxynicotinate reveals a unique arrangement of functional groups. The molecule features a bromine atom at the 4-position and a methoxy group at the 2-position on the nicotinate ring, with a methyl ester substituent. This configuration imparts distinctive electronic and steric properties, making it highly versatile in chemical transformations. Researchers have leveraged these attributes to explore its potential in diverse applications, including agrochemicals and pharmaceuticals.

Recent studies have focused on the synthesis and characterization of Methyl 4-bromo-2-methoxynicotinate. One notable approach involves the use of microwave-assisted synthesis, which has significantly reduced reaction times while maintaining high yields. This method has been particularly effective in constructing the brominated intermediate, a critical step in the synthesis process. The compound's stability under various reaction conditions has also been extensively studied, providing valuable insights into its suitability for large-scale production.

In terms of biological activity, Methyl 4-bromo-2-methoxynicotinate has shown promise as a lead compound in drug discovery programs targeting neurodegenerative diseases. Preclinical studies indicate that it exhibits moderate activity against certain enzymes implicated in Alzheimer's disease, suggesting potential for further optimization. Additionally, its ability to cross the blood-brain barrier has been validated through in vivo experiments, further bolstering its candidacy as a therapeutic agent.

The application of Methyl 4-bromo-2-methoxynicotinate extends beyond pharmacology into agrochemistry. Recent research has explored its role as an active ingredient in pesticides, where it demonstrates efficacy against several agricultural pests. Its mechanism of action involves interference with insect nervous systems, leading to paralysis and eventual mortality. Field trials have confirmed its safety profile for non-target species, making it a viable alternative to conventional pesticides.

From an environmental perspective, the biodegradability of Methyl 4-bromo-2-methoxynicotinate has been thoroughly investigated. Studies reveal that under aerobic conditions, the compound undergoes rapid degradation, minimizing its ecological footprint. This characteristic aligns with current trends toward sustainable chemistry and eco-friendly chemical solutions.

In conclusion, Methyl 4-bromo-2-methoxynicotinate stands as a multifaceted chemical entity with applications spanning drug discovery, agrochemistry, and environmental science. Its unique structure and versatile properties continue to drive innovative research across various disciplines. As advancements in synthetic techniques and biological screening methods unfold, this compound is poised to play an increasingly significant role in addressing global health and agricultural challenges.